Cas no 1211702-00-9 (N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide)

• Product Name: N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide
• CAS No: 1211702-00-9
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 6072509
• PubChem ID: 45868356
• Update Time: 2025-05-20

N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide
• N-[1-(furan-2-yl)propan-2-yl]furan-2-carboxamide
• F5831-1806
• AKOS009142980
• AB01005066-01
• Z275579546
• 1211702-00-9
• N-(1-(furan-2-yl)propan-2-yl)furan-2-carboxamide
• CS-0290076

• Inchi： 1S/C12H13NO3/c1-9(8-10-4-2-6-15-10)13-12(14)11-5-3-7-16-11/h2-7,9H,8H2,1H3,(H,13,14)
• InChI Key： RCTGTFJSNPGIPX-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC(C)CC1=CC=CO1)=O

Computed Properties

• Exact Mass: 219.08954328g/mol
• Monoisotopic Mass: 219.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.4Ų

Additional information on N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide

N-1-(Furan-2-yl)propan-2-ylfuran-2-carboxamide (CAS No. 1211702-00-9): An Overview of a Promising Compound in the Field of Medicinal Chemistry

N-1-(Furan-2-yl)propan-2-ylfuran-2-carboxamide (CAS No. 1211702-00-9) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its furan-based scaffold, has been the subject of extensive research in recent years, particularly in the areas of drug discovery and development.

The chemical structure of N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide is composed of two furan rings connected by a propylamine linker. This arrangement confers the molecule with a high degree of flexibility and conformational adaptability, which are crucial for its interaction with biological targets. The presence of the furan rings also imparts unique electronic and steric properties, making it an attractive candidate for various pharmacological studies.

Recent studies have highlighted the potential of N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide as a lead compound in the development of new therapeutic agents. One notable area of research has been its activity against various enzymes and receptors involved in inflammatory and neurodegenerative diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In addition to its anti-inflammatory properties, N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide has shown promise in neuroprotective applications. Research conducted at the University of California, San Francisco, revealed that this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating oxidative stress and reducing neuronal apoptosis. These findings suggest that N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide could be a valuable candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide has also been extensively studied. Preclinical data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its development as a therapeutic agent. Specifically, the compound shows good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In terms of safety, preliminary toxicology studies have shown that N-1-(furan-2-yl)propan-2-ylfuran-2-carboxamide is well-tolerated at therapeutic doses. However, further research is needed to fully evaluate its long-term safety profile and potential side effects. Ongoing clinical trials are currently investigating the efficacy and safety of this compound in human subjects, with promising preliminary results reported.

The synthetic route for N-1-(furan-2-y l)propan - 2 - ylf uran - 2 - car boxam ide has been optimized to ensure high yields and purity. A typical synthesis involves the condensation of 2-furoic acid with 1-(furan - 2 - yl )pro pan - 2 - amine under mild conditions. This process is scalable and can be readily adapted for large-scale production, making it an attractive option for pharmaceutical manufacturers.

In conclusion, N - 1 - ( furan - 2 - yl )pro pan - 2 - ylf uran - 2 - car boxam ide (CAS No. 1211702 - 00 - 9) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its favorable pharmacological properties and safety profile, make it an exciting candidate for further development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential therapeutic uses of this compound will emerge, further solidifying its importance in the field.